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Abstract

This technical guide provides an in-depth exploration of 4-Morpholinobenzohydrazide, a
heterocyclic compound of interest in medicinal chemistry. We will delve into its chemical
identity, synthesis protocols, and potential therapeutic applications, with a particular focus on its
antimicrobial properties. This document is intended for researchers, scientists, and
professionals in the field of drug development, offering a foundation for further investigation and
application of this versatile molecule.

Chemical Identity and Properties

While a specific CAS number for 4-Morpholinobenzohydrazide is not readily available in the
public domain, its chemical characteristics can be definitively established through its synthesis
and spectroscopic analysis.
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Property Value Source
IUPAC Name 4-(morpholin-4- N/A
yl)benzohydrazide

Molecular Formula C11H15N302 Inferred
Molecular Weight 221.26 g/mol Inferred
Appearance Crystalline solid [1]
Melting Point 130°C [1]
Solubility Soluble in ethanol [2]

Synthesis of 4-Morpholinobenzohydrazide

The synthesis of 4-Morpholinobenzohydrazide is a multi-step process that begins with the
reaction of morpholine and 4-chloro-benzonitrile.[1] The resulting 4-(morpholin-4-yl)benzonitrile
is then hydrolyzed to form 4-(morpholin-4-yl)benzoic acid.[1] Subsequent treatment with thionyl
chloride yields 4-(morpholin-4-yl)benzoyl chloride.[1] The final step involves the reaction of the
benzoyl chloride derivative with hydrazine hydrate to produce 4-Morpholinobenzohydrazide.

[1]

Experimental Protocol: Synthesis of 4-(morpholin-4-yl)
benzohydrazide

Step 1: Synthesis of 4-(morpholin-4-yl)benzonitrile
 In a round-bottom flask, combine morpholine and 4-chloro-benzonitrile.

o Reflux the mixture. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Upon completion, cool the reaction mixture and isolate the product. Purification can be
achieved by recrystallization.

Step 2: Synthesis of 4-(morpholin-4-yl)benzoic acid
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Treat the 4-(morpholin-4-yl)benzonitrile from Step 1 with a solution of sodium hydroxide.

Heat the mixture to facilitate hydrolysis.

After the reaction is complete, acidify the mixture to precipitate the carboxylic acid.

Filter and wash the solid to obtain 4-(morpholin-4-yl)benzoic acid.

Step 3: Synthesis of 4-(morpholin-4-yl)benzoyl chloride

In a flask equipped with a reflux condenser, add 4-(morpholin-4-yl)benzoic acid from Step 2.

Slowly add thionyl chloride to the flask.

Gently heat the mixture to initiate the reaction.

Once the reaction is complete, remove the excess thionyl chloride under reduced pressure.

Step 4: Synthesis of 4-(morpholin-4-yl)benzohydrazide

Dissolve the 4-(morpholin-4-yl)benzoyl chloride from Step 3 in a suitable solvent.

Slowly add hydrazine hydrate to the solution.

Stir the reaction mixture until the formation of the product is complete.

Isolate the 4-(morpholin-4-yl)benzohydrazide by filtration and purify by recrystallization.

Synthesis Workflow Diagram
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Caption: Synthesis pathway of 4-Morpholinobenzohydrazide.

Potential Applications in Drug Development

The core structure of 4-Morpholinobenzohydrazide, which combines a hydrazide skeleton
with a morpholine ring, suggests significant potential for biological activity.[1] The hydrazide
moiety is known for its antibacterial and antitubercular properties, while the morpholine ring has
been associated with antibacterial, antimycobacterial, and antifungal activities.[1]

Antimicrobial Activity

Research has focused on synthesizing derivatives of 4-Morpholinobenzohydrazide to
enhance their antimicrobial efficacy.[1] The rationale is that these hydrazides could lead to
higher intracellular concentrations of the drug, potentially overcoming resistance mechanisms
that rely on reduced drug accumulation.[1]

A related compound, a semicarbazide derivative of 4-(morpholino-4-yl)-3-nitrobenzohydrazide
containing a 4-bromophenyl moiety, has demonstrated notable antibacterial potential against
Enterococcus faecalis with a Minimum Inhibitory Concentration (MIC) value of 3.91 pug/mL.[2]

Antiglycation Activity

Derivatives of benzoylhydrazones have been investigated for their antiglycation activity, which
is relevant to the management of diabetes.[3] Although 4-Morpholinobenzohydrazide itself
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was not the primary focus of this specific study, the broader class of compounds shows
promise in inhibiting the formation of advanced glycation end products (AGES).[3]

Potential Signhaling Pathway Involvement

Given its antimicrobial properties, 4-Morpholinobenzohydrazide and its derivatives could
potentially interfere with essential bacterial signaling pathways. One such hypothetical target
could be cell wall synthesis or protein synthesis pathways.
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Caption: Hypothetical mechanism of antimicrobial action.

Analytical Characterization

The identity and purity of synthesized 4-Morpholinobenzohydrazide can be confirmed using
standard analytical techniques.

« Infrared (IR) Spectroscopy: Characteristic peaks would be expected for the N-H stretch of
the hydrazide, the C=0 stretch of the amide, and the C-N and C-O stretches of the
morpholine ring.[1]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy would show
characteristic signals for the aromatic protons, the protons of the morpholine ring, and the N-
H protons of the hydrazide group.[1]

e Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak
corresponding to the molecular weight of the compound.[1] For instance, a related
compound, 4-(morpholin-4-yl)benzoic acid, showed a molecular ion peak at m/z 206.29
(M+1).[1]

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 4-
Morpholinobenzohydrazide. It is advisable to handle the compound in a well-ventilated area
and wear appropriate personal protective equipment (PPE), including gloves and safety
glasses.[4] Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[4]

Conclusion

4-Morpholinobenzohydrazide is a compound with significant potential in the field of medicinal
chemistry, particularly as a scaffold for the development of new antimicrobial agents. Its
synthesis is well-documented, and its chemical properties make it an attractive starting point for
further derivatization and biological evaluation. Future research should focus on a more
comprehensive evaluation of its biological activity profile and mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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